![molecular formula C15H15NO2S B5112713 1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinoline CAS No. 5434-99-1](/img/structure/B5112713.png)
1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinoline
Overview
Description
1-(Phenylsulfonyl)-1,2,3,4-tetrahydroquinoline, also known as PSQ, is a heterocyclic compound that has gained significant attention in the scientific community due to its diverse range of applications. PSQ has been synthesized through various methods, including the Pictet-Spengler reaction, and has been extensively studied for its biochemical and physiological effects, as well as its potential use in laboratory experiments.
Mechanism of Action
The mechanism of action of 1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinoline is not fully understood, but it is believed to act through the inhibition of protein-protein interactions. This compound has been shown to bind to specific proteins, preventing them from interacting with other proteins and disrupting cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, as well as to inhibit the growth and proliferation of cancer cells. This compound has also been shown to have neuroprotective effects, reducing neuronal damage and improving cognitive function in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinoline has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high degree of stability. However, this compound can be difficult to purify and may have limited solubility in certain solvents, which can make it challenging to work with in certain experimental systems.
Future Directions
There are several potential future directions for research on 1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinoline. One area of interest is the development of this compound-based fluorescent probes for use in cellular imaging and detection. This compound may also have potential as a therapeutic agent for the treatment of cancer and neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in these areas.
Scientific Research Applications
1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinoline has been used extensively in scientific research due to its diverse range of applications. It has been studied for its potential use as a fluorescent probe, as well as for its ability to inhibit protein-protein interactions. This compound has also been studied for its potential use as a therapeutic agent, particularly in the treatment of cancer and neurological disorders.
properties
IUPAC Name |
1-(benzenesulfonyl)-3,4-dihydro-2H-quinoline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2S/c17-19(18,14-9-2-1-3-10-14)16-12-6-8-13-7-4-5-11-15(13)16/h1-5,7,9-11H,6,8,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPSUPBMZQAGMSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90280036 | |
Record name | NSC15152 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90280036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5434-99-1 | |
Record name | NSC15152 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15152 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC15152 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90280036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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